Cas no 182287-58-7 (Benzonitrile, 4-(bromomethyl)-3-ethoxy-)

• Product Name: Benzonitrile, 4-(bromomethyl)-3-ethoxy-
• CAS No: 182287-58-7
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 1381155
• PubChem ID: 22476026
• Update Time: 2025-04-20

Benzonitrile, 4-(bromomethyl)-3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(bromomethyl)-3-ethoxy-
• 4-(bromomethyl)-3-ethoxybenzonitrile
• 182287-58-7
• VRGXZANLEIXZDV-UHFFFAOYSA-N
• SCHEMBL5405545
• DTXSID90625928
• 4-cyano-2-ethoxy-alpha-bromotoluene

• Inchi： 1S/C10H10BrNO/c1-2-13-10-5-8(7-12)3-4-9(10)6-11/h3-5H,2,6H2,1H3
• InChI Key： VRGXZANLEIXZDV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=CC=1OCC

Computed Properties

• Exact Mass: 238.9946
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02